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Compound of Interest

Compound Name: Mivorilaner

Cat. No.: B12429103

Initial searches for clinical trials of mivorilaner for the treatment of solid tumors in humans
have not yielded any registered studies or publicly available protocols. The available
information indicates that mivorilaner is primarily investigated as an antiparasitic agent for
veterinary use.

A search for "mivorilaner” in scientific and regulatory databases reveals its classification as an
antineoplastic agent by chemical suppliers[1][2]. However, a key document from the World
Health Organization (WHO) concerning International Nonproprietary Names (INN) for
Pharmaceutical Substances explicitly categorizes mivorilaner for "veterinary use" as an
"antiparasitic"[3][4]. This suggests that the primary development and intended application of
this compound are not in human oncology.

Further investigation on PubChem, a database of chemical molecules, lists mivorilaner (also
identified as LY-3116151) and notes that it has reached a maximum clinical trial phase of I[5].
However, the database does not specify the indication for this trial, whether it was conducted in
humans or animals, or if it was for an oncological or antiparasitic application. The absence of
mivorilaner from prominent oncology conference proceedings and publications detailing novel
cancer therapies further supports the conclusion that it is not currently a significant agent in
human solid tumor research.

Given the lack of information on any clinical trials of mivorilaner for solid tumors in humans, it
is not possible to provide the detailed application notes, protocols, and diagrams as requested.
The core requirements of the prompt, including the summarization of quantitative data, detailed
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experimental protocols, and visualization of signaling pathways, are contingent on the
existence of such a clinical trial and the public availability of its data.

Researchers, scientists, and drug development professionals interested in novel therapies for
solid tumors are encouraged to explore the numerous other agents currently under
investigation in various stages of clinical development.

Should information become publicly available regarding a clinical trial of mivorilaner for solid
tumors in humans, this topic could be revisited to generate the requested detailed
documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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